Cas no 2171894-41-8 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}-4-methylpentanoic acid
• CAS No: 2171894-41-8
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6066675
• PubChem ID: 165556174
• Update Time: 2025-05-25

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}-4-methylpentanoic acid
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]methyl}-4-methylpentanoic acid
• EN300-1550909
• 2171894-41-8

• Inchi： 1S/C26H28N2O5/c1-17(2)14-18(25(30)31)15-28-24(29)12-7-13-27-26(32)33-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23H,13-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： REOSLJCYHWSMPG-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}-4-methylpentanoic acid

Comprehensive Overview of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}-4-methylpentanoic acid (CAS No. 2171894-41-8)

The compound 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}-4-methylpentanoic acid (CAS No. 2171894-41-8) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a but-2-ynamido linker, makes it a valuable building block in solid-phase peptide synthesis (SPPS) and drug discovery. Researchers are increasingly interested in this compound due to its role in developing targeted therapeutics and biomaterials, aligning with the growing demand for precision medicine and biocompatible materials.

In recent years, the scientific community has focused on Fmoc-protected amino acids like CAS 2171894-41-8 for their applications in click chemistry and bioorthogonal reactions. These techniques are pivotal in cancer research, where site-specific labeling and drug delivery systems are critical. The compound’s alkyne functional group enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a popular method for protein modification and nanoparticle functionalization. This aligns with trending searches on "Fmoc amino acids in drug development" and "click chemistry applications in biomedicine", reflecting its relevance in cutting-edge research.

Another key feature of 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}-4-methylpentanoic acid is its compatibility with automated peptide synthesizers, a topic frequently queried in AI-driven literature searches. The compound’s Fmoc group ensures mild deprotection conditions, reducing side reactions during peptide chain elongation. Its branched hydrocarbon tail (4-methylpentanoic acid) also enhances solubility in organic solvents, addressing common challenges in peptide purification. These properties make it a preferred choice for labs exploring high-throughput screening and combinatorial chemistry.

From an SEO perspective, this compound intersects with high-traffic keywords like "Fmoc-protected alkyne amino acids" and "CAS 2171894-41-8 suppliers". Its association with peptide-based vaccines and antibody-drug conjugates (ADCs) further boosts its visibility in academic databases and industrial catalogs. As the pharmaceutical industry shifts toward personalized therapies, demand for such custom synthons is projected to rise, making CAS 2171894-41-8 a compound of sustained interest.

In summary, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidomethyl}-4-methylpentanoic acid exemplifies innovation in peptide chemistry. Its dual functionality—combining Fmoc protection with alkyne reactivity—positions it at the forefront of bioconjugate design and therapeutic agent development. For researchers navigating next-generation drug formulation, this compound offers both versatility and reliability, cementing its role in modern chemical biology.